Cas no 1454-84-8 (1-Nonadecanol)

• Product Name: 1-Nonadecanol
• CAS No: 1454-84-8
• MF: C₁₉H₄₀O
• MW: 284.520306587219
• MDL: MFCD00002824
• CID: 199734
• Update Time: 2025-06-11

1-Nonadecanol Chemical and Physical Properties

Names and Identifiers

• 1-Nonadecanol
• 1-Nonadecanolneat
• nonadecan-1-ol
• Nonadecyl Alcohol
• NONADECANOL
• ALCOHOL C19
• 1-NONDECANOL
• N-NONADECANOL
• Nonadecanol-(1)
• Nonadecanol, 99+%
• 1-Nonadecanol 99%
• XGFDHKJUZCCPKQ-UHFFFAOYSA-N
• A465X576KO
• n-Nonadecanol-1
• N0284
• ST51047620
• 1-Nonadecanol, European Pharmacopoeia (EP) Reference Standard

• MDL： MFCD00002824
• Inchi： 1S/C19H40O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20/h20H,2-19H2,1H3
• InChI Key： XGFDHKJUZCCPKQ-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 284.30800
• Monoisotopic Mass: 284.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 17
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: powder
• Density: 0.8528 (estimate)
• Melting Point: 60-61 °C (lit.)
• Boiling Point: 156 °C (0.1 mmHg)
• Flash Point: 140.4 °C
• Refractive Index: 1.4328
• PSA: 20.23000
• LogP: 6.63030
• Solubility: Soluble in diethyl ether and acetone

1-Nonadecanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Store below +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols
• Other Chemical Reagents

Additional information on 1-Nonadecanol

Research Brief on 1-Nonadecanol (CAS: 1454-84-8): Recent Advances and Applications in Chemical Biology and Medicine

1-Nonadecanol (CAS: 1454-84-8), a long-chain fatty alcohol, has garnered increasing attention in the fields of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. Recent studies have explored its role in drug delivery systems, antimicrobial formulations, and metabolic regulation, positioning it as a compound of significant interest for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-Nonadecanol as a lipid component in nanoparticle-based drug delivery systems. The research highlighted its ability to enhance the stability and bioavailability of hydrophobic drugs, particularly in cancer therapeutics. The study utilized molecular dynamics simulations to elucidate the compound's interactions with phospholipid bilayers, providing insights into its mechanism of action at the molecular level.

In antimicrobial research, 1-Nonadecanol has shown promising results against drug-resistant bacterial strains. A recent publication in Antimicrobial Agents and Chemotherapy reported its synergistic effects when combined with conventional antibiotics, potentially offering new strategies to combat antimicrobial resistance. The study identified specific molecular targets in bacterial cell membranes that interact with 1-Nonadecanol, opening avenues for structure-activity relationship studies.

Metabolic studies have revealed interesting findings regarding 1-Nonadecanol's impact on lipid metabolism. Research conducted at several academic institutions has demonstrated its role in modulating key enzymes involved in fatty acid oxidation, suggesting potential applications in metabolic disorder therapeutics. These findings were particularly significant in the context of non-alcoholic fatty liver disease (NAFLD) models.

The pharmaceutical industry has taken note of these developments, with several patent applications filed in 2023-2024 for formulations containing 1-Nonadecanol as an active ingredient or excipient. These patents cover a range of applications from topical formulations for dermatological conditions to oral dosage forms for systemic delivery.

From a chemical synthesis perspective, recent advances have improved the production efficiency of 1-Nonadecanol. A 2024 study in Organic Process Research & Development described a novel catalytic hydrogenation method that significantly reduces production costs while maintaining high purity standards required for pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of 1-Nonadecanol-based therapies. Current research is focusing on addressing pharmacokinetic limitations and potential toxicity concerns through structural modifications and formulation optimization. Several ongoing clinical trials are evaluating its safety profile in various therapeutic contexts.

Future research directions for 1-Nonadecanol appear particularly promising in the areas of targeted drug delivery and combination therapies. Its unique chemical properties make it an attractive candidate for further exploration in personalized medicine approaches, especially in oncology and infectious disease treatments. The compound's versatility suggests it may play an increasingly important role in the development of next-generation pharmaceutical formulations.